Cas no 2703772-57-8 (2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol
• CAS No: 2703772-57-8
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 6109990
• PubChem ID: 141100471
• Update Time: 2025-05-20

2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-36600316
• 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol
• 2703772-57-8

• Inchi： 1S/C16H16N2O/c19-11-14(10-13-6-2-1-3-7-13)18-12-17-15-8-4-5-9-16(15)18/h1-9,12,14,19H,10-11H2
• InChI Key： CBJQEDGIOPMNIV-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=CC=1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol

Introduction to 2-(1H-1,3-Benzodiazol-1-yl)-3-Phenylpropan-1-ol (CAS No. 2703772-57-8)

2-(1H-1,3-Benzodiazol-1-yl)-3-phenylpropan-1-ol, with the CAS number 2703772-57-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol consists of a benzodiazepine core linked to a phenyl-substituted propanol moiety. This combination imparts specific pharmacological properties that differentiate it from other benzodiazepines. The phenyl group enhances the lipophilicity of the molecule, potentially improving its ability to cross the blood-brain barrier and increasing its bioavailability. The propanol moiety, on the other hand, can influence the compound's solubility and metabolic stability.

Recent studies have explored the potential therapeutic applications of 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol. One notable area of research is its use as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models of anxiety, comparable to those of established benzodiazepines such as diazepam. However, preliminary data suggest that it may have a more favorable side effect profile, with reduced potential for dependency and cognitive impairment.

In addition to its anxiolytic properties, 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol has been investigated for its potential as a neuroprotective agent. Research has demonstrated that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve modulation of GABAergic neurotransmission and reduction of oxidative stress.

The pharmacokinetic properties of 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol have also been studied in detail. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 2 hours. Its half-life is approximately 6 hours, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-1,3-benzodiazol-1-yl)-3-phenylpropan-1-ol in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at doses up to 50 mg/day, with no serious adverse events reported. Phase II trials are planned to further assess its therapeutic potential in patients with anxiety disorders and neurodegenerative diseases.

The synthesis of 2-(1H-1,3-benzodiazol-1-y)-3-lphenylpropan-l-oI involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-aminoethylbenzene with chloroacetyl chloride followed by cyclization with ammonia to form the benzodiazepine ring. Subsequent substitution reactions are then used to introduce the phenylpropanol moiety.

In conclusion, 2-(1H-lbenzodiazoI-l-yI)-lphenyipropan-l-oI (CAS No. 2703772-S7-S) represents a promising new compound with potential applications in the treatment of anxiety disorders and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.